Cas no 2580095-66-3 (rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate)

Technical Introduction: rac-Ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate is a chiral bicyclic compound featuring a 7-oxabicyclo[2.2.1]heptane scaffold with an aminomethyl and ester functional group. Its rigid bicyclic structure and stereochemical complexity make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both amino and ester moieties allows for further derivatization, enabling applications in asymmetric synthesis and medicinal chemistry. The compound's well-defined stereochemistry ensures reproducibility in reactions requiring precise spatial orientation. Its stability under standard conditions and compatibility with common synthetic protocols enhance its utility in research and industrial settings.
rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate structure
2580095-66-3 structure
Product Name:rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate
CAS No:2580095-66-3
MF:C10H17NO3
MW:199.246883153915
CID:5657520
PubChem ID:165894151
Update Time:2025-05-19

rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27728456
    • rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
    • 2580095-66-3
    • rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate
    • Inchi: 1S/C10H17NO3/c1-2-13-9(12)10(6-11)5-7-3-4-8(10)14-7/h7-8H,2-6,11H2,1H3/t7-,8+,10-/m1/s1
    • SMILES: O1[C@@H]2CC[C@H]1[C@](C(=O)OCC)(CN)C2

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 61.6Ų

rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate Pricemore >>

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Additional information on rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo2.2.1heptane-2-carboxylate

Research Brief on rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS: 2580095-66-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS: 2580095-66-3) as a promising compound with potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance. The compound's unique bicyclic structure and functional groups make it a valuable candidate for further investigation in drug development.

The synthesis of rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate has been optimized in recent studies, with a focus on improving yield and enantiomeric purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve high stereoselectivity. These improvements are critical for ensuring the compound's consistency and reproducibility in preclinical and clinical studies. The synthetic routes have been detailed in several peer-reviewed publications, highlighting the compound's accessibility for further research.

Pharmacological studies have revealed that rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential as a therapeutic agent for neurological disorders, such as epilepsy and neuropathic pain. The compound's mechanism of action appears to involve interaction with ion channels and receptors, although further elucidation is required to fully understand its pharmacological profile. These findings underscore the need for additional mechanistic studies.

In addition to its neurological applications, recent research has explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and analgesic properties, with promising results in animal models of chronic pain. The compound's ability to cross the blood-brain barrier efficiently has also been confirmed, enhancing its appeal as a candidate for central nervous system (CNS)-targeted therapies. These diverse pharmacological effects highlight the versatility of rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate.

Despite these encouraging findings, challenges remain in the development of rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Current research efforts are focused on conducting comprehensive pharmacokinetic and toxicological assessments to evaluate the compound's safety and efficacy. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, rac-ethyl (1R,2S,4S)-2-(aminomethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS: 2580095-66-3) represents a compelling subject of research in chemical biology and medicinal chemistry. Its unique structural features and broad pharmacological potential make it a valuable candidate for further investigation. Continued efforts to refine its synthesis, elucidate its mechanisms of action, and assess its clinical viability will be essential for translating these findings into tangible therapeutic benefits. This research brief serves as a foundation for future studies and collaborations in this evolving field.

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